Cas no 56820-70-3 (1-Naphthalenol, 6-chloro-)

• Product Name: 1-Naphthalenol, 6-chloro-
• CAS No: 56820-70-3
• MF: C₁₀H₇ClO
• MW: 178.614981889725
• MDL: MFCD00466949
• CID: 347762
• PubChem ID: 13215707
• Update Time: 2025-04-23

1-Naphthalenol, 6-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 6-chloro-
• 6-Chloro-1-hydroxynaphthalene
• 6-chloronaphthalen-1-ol
• 6-chloro-1-naphthol
• AS-36416
• CS-0173235
• MFCD00466949
• NRLZGPVINJTXJL-UHFFFAOYSA-N
• SCHEMBL772927
• DTXSID20528857
• 56820-70-3
• FT-0736867
• 2-chloro-5-hydroxynaphthalene
• AKOS022505332
• DB-083734

• MDL： MFCD00466949
• Inchi： 1S/C10H7ClO/c11-8-4-5-9-7(6-8)2-1-3-10(9)12/h1-6,12H
• InChI Key： NRLZGPVINJTXJL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=CC=C2C=1)O

Computed Properties

• Exact Mass: 178.01861
• Monoisotopic Mass: 178.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-Naphthalenol, 6-chloro-

6-Chloro-1-Naphthalenol: Properties, Applications, and Market Insights

6-Chloro-1-Naphthalenol (CAS No: 56820-70-3), also known as 1-Naphthalenol, 6-chloro-, is an important chlorinated naphthol derivative widely used in organic synthesis and specialty chemical applications. This compound belongs to the class of halogenated aromatic alcohols, characterized by the presence of a hydroxyl group and a chlorine atom on the naphthalene ring structure.

The molecular formula of 6-Chloro-1-Naphthalenol is C₁₀H₇ClO, with a molecular weight of 178.62 g/mol. It typically appears as a white to light yellow crystalline powder with a melting point range of 120-125°C. The compound demonstrates moderate solubility in organic solvents such as ethanol, methanol, and acetone, while being poorly soluble in water. These physicochemical properties make it particularly useful in various industrial applications.

One of the primary uses of 6-Chloro-1-Naphthalenol is as a key intermediate in the synthesis of more complex organic compounds. Researchers and manufacturers value this chemical for its ability to undergo various reactions, including etherification, esterification, and coupling reactions. The presence of both hydroxyl and chloro functional groups on the aromatic ring provides multiple sites for chemical modification, making it a versatile building block in pharmaceutical intermediates and dye synthesis.

In recent years, there has been growing interest in 6-Chloro-1-Naphthalenol applications within the field of material science. Studies have explored its potential as a precursor for advanced materials, including liquid crystals and organic semiconductors. The compound's aromatic structure and functional groups contribute to interesting electronic properties that are valuable in developing new materials for optoelectronic devices and organic electronics.

The production and handling of 1-Naphthalenol, 6-chloro- require standard laboratory safety precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when handling this compound. Storage recommendations typically include keeping the material in a cool, dry place away from strong oxidizers and direct sunlight to maintain stability.

Market analysis shows steady demand for 6-Chloro-1-Naphthalenol across several industries. The global market for this compound is influenced by factors such as the growth of the pharmaceutical sector, advancements in material science, and increasing research activities in organic chemistry. Manufacturers are focusing on improving production processes to enhance yield and purity while maintaining competitive pricing.

Quality specifications for CAS 56820-70-3 typically include purity levels of 98% or higher, with HPLC being the preferred analytical method for quality control. Impurity profiles are carefully monitored, particularly for pharmaceutical applications where stringent quality standards apply. Analytical data sheets usually provide information on residual solvents, heavy metal content, and other critical parameters.

Recent research trends involving 6-Chloro-1-Naphthalenol include investigations into its potential biological activities. While not a pharmaceutical active ingredient itself, derivatives of this compound have shown interesting properties in preliminary studies. Researchers are particularly interested in its structural features that could be modified to develop new compounds with potential applications in various therapeutic areas.

From an environmental perspective, proper disposal methods should be followed for 1-Naphthalenol, 6-chloro- and its waste products. While not classified as a persistent organic pollutant, its chlorinated aromatic structure warrants responsible handling and disposal in accordance with local environmental regulations. Many manufacturers now offer technical guidance on waste management for this compound.

The synthesis of 6-Chloro-1-Naphthalenol typically involves chlorination of 1-naphthol under controlled conditions. Process optimization continues to be an area of focus for chemical manufacturers, with goals of improving yield, reducing byproducts, and minimizing environmental impact. Green chemistry approaches are being explored to make the production process more sustainable.

In terms of regulatory status, CAS 56820-70-3 is not currently subject to significant international restrictions. However, manufacturers and users should stay informed about evolving chemical regulations in their respective markets. Proper classification and labeling according to the Globally Harmonized System (GHS) should be followed for safe transportation and handling.

For researchers working with 6-Chloro-1-Naphthalenol, several analytical techniques are commonly employed for characterization. These include nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry. These techniques help confirm the compound's identity and purity, which are crucial for its intended applications.

The future outlook for 1-Naphthalenol, 6-chloro- appears positive, with potential growth opportunities in emerging applications. As research continues into new organic materials and pharmaceutical compounds, the demand for specialized intermediates like this chlorinated naphthol derivative is expected to remain stable or potentially increase in coming years.

When sourcing 6-Chloro-1-Naphthalenol, buyers should consider factors such as supplier reliability, quality consistency, technical support availability, and regulatory compliance. Many suppliers now offer customized packaging options and bulk quantities to meet diverse customer needs across research institutions and industrial applications.